1-Buten-1-ol

• CAS No.: 56640-69-8
• Molecular Formula: C4H8O
• Molecular Weight: 72.11 g/mol
• IUPAC Name: (E)-but-1-en-1-ol
• InChI: InChI=1S/C4H8O/c1-2-3-4-5/h3-5H,2H2,1H3/b4-3+
• InChI Key: SIIVGPQREKVCOP-ONEGZZNKSA-N
• Isomeric SMILES: CC/C=C/O
• Canonical SMILES: CCC=CO

Description

1-Buten-1-ol, also known as 3-Buten-1-ol, is an organic compound with the molecular formula C4H8O. It is a colorless liquid that is soluble in water and most organic solvents. This compound is characterized by the presence of both a hydroxyl group (-OH) and a double bond (C=C), making it a versatile intermediate in organic synthesis .

Preparation Methods

1-Buten-1-ol can be synthesized through various methods:

Hydroformylation of Propene: This method involves the reaction of propene with carbon monoxide and hydrogen in the presence of a rhodium catalyst to form butanal, which is then hydrogenated to produce this compound.

Hydration of Butyne: This method involves the hydration of 1-butyne in the presence of a mercury(II) catalyst to form this compound.

Dehydration of 1,4-Butanediol: This method involves the selective dehydration of 1,4-butanediol over metal oxide catalysts such as Ca-Zr-Sn composite oxides.

Chemical Reactions Analysis

1-Buten-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form butanal or butanoic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form butanol using reducing agents like lithium aluminum hydride.

Substitution: This compound can undergo nucleophilic substitution reactions to form various derivatives, such as halides or ethers.

Scientific Research Applications

1-Buten-1-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme-catalyzed reactions and metabolic pathways involving unsaturated alcohols.

Medicine: This compound is used in the synthesis of heterocyclic drugs, including anti-HIV drugs and antiproliferative agents.

Industry: It is used in the production of plasticizers, surfactants, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Buten-1-ol involves its interaction with various molecular targets and pathways:

Enzyme Interaction: The hydroxyl group of this compound can form hydrogen bonds with active sites of enzymes, facilitating enzyme-catalyzed reactions.

Metabolic Pathways: The compound can undergo metabolic transformations, such as oxidation and reduction, in biological systems.